2-Fluoro-4-(5-fluoro-2-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 2-fluoro-4-(5-fluoro-2-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H10F2O3/c1-19-13-5-3-9(15)7-11(13)8-2-4-10(14(17)18)12(16)6-8/h2-7H,1H3,(H,17,18)
• InChI Key: LWINBGKKFLHNLC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)C2=CC(=C(C=C2)C(=O)O)F
• Molecular Formula: C14H10F2O3
• DSSTOX Substance ID: DTXSID20681279
• Molecular Weight: 264.22 g/mol
• CAS RN: 877383-80-7

Description

2-Fluoro-4-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% (2F4F2MPBA-95%) is an organic compound with a wide range of applications and potential uses in scientific research. It is a white, crystalline powder that is soluble in methanol, ethanol, and dimethyl sulfoxide (DMSO). In

Scientific Research Applications

2F4F2MPBA-95% has a variety of scientific research applications. It is used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a substrate in enzyme-catalyzed reactions. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, it has been used in the study of enzyme kinetics, protein-ligand interactions, and other biochemical processes.

Mechanism of Action

2F4F2MPBA-95% has a variety of mechanisms of action. It can act as an inhibitor of enzymes, as a substrate for enzyme-catalyzed reactions, and as a ligand for coordination chemistry. Additionally, it can act as an agonist or antagonist of certain receptors, depending on the concentration of the compound and the receptor in question.
Biochemical and Physiological Effects
2F4F2MPBA-95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, it has been shown to act as an agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

2F4F2MPBA-95% is a useful compound for laboratory experiments due to its relatively low cost and ease of synthesis. Additionally, it is a relatively stable compound, making it suitable for long-term storage. However, it is important to note that the compound is highly water-soluble and can be easily degraded by water. Therefore, it is important to ensure that the compound is stored in a dry environment.

Future Directions

The potential future directions for 2F4F2MPBA-95% are numerous. It could be used in further research on enzyme kinetics, protein-ligand interactions, and other biochemical processes. Additionally, it could be used in the development of new pharmaceuticals, agrochemicals, and other organic compounds. It could also be used in the development of new methods for synthesizing other organic compounds. Finally, it could be used in the development of new methods for analyzing and quantifying the effects of various compounds on biochemical and physiological processes.

Synthesis Methods

2F4F2MPBA-95% can be synthesized through an acid-catalyzed reaction between 5-fluoro-2-methoxyphenol and 2-fluorobenzoic acid. The reaction is conducted in a solvent such as methanol, ethanol, or 2-Fluoro-4-(5-fluoro-2-methoxyphenyl)benzoic acid, 95%. The reaction is typically conducted at room temperature and is complete within 1-2 days. The product is then purified by recrystallization from a suitable solvent.